molecular formula C8H5IN2O2 B1343662 3-Iodo-1H-indazole-4-carboxylic acid CAS No. 885520-80-9

3-Iodo-1H-indazole-4-carboxylic acid

Cat. No. B1343662
M. Wt: 288.04 g/mol
InChI Key: POTWVYVTMBLLKR-UHFFFAOYSA-N
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Description

“3-Iodo-1H-indazole-4-carboxylic acid” is a type of indazole-containing derivative . Indazoles are important heterocycles in drug molecules and can bear a variety of functional groups, displaying versatile biological activities . They are one of the most important classes of nitrogen-containing heterocyclic compounds, bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring .


Synthesis Analysis

Indazoles have been synthesized through various methods. Some of the strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .


Molecular Structure Analysis

Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole . The 1H-indazole is more thermodynamically stable than 2H-indazole, making it the predominant tautomer .


Chemical Reactions Analysis

Indazole-containing compounds can undergo a variety of chemical reactions. For example, they can be used in the synthesis of novel aromatic carboxylic acid amides .

Scientific Research Applications

Synthesis and Chemical Reactions

Synthesis of 3-Indazolecarboxylic Esters and Amides 3-Iodoindazoles are key intermediates in synthesizing 1H-indazole-3-carboxylic acid esters and amides. They undergo Pd-catalyzed carbonylations with methanol or amines under mild conditions, yielding moderate to good yields and allowing further synthetic transformations due to the tolerance of diverse functional groups (Buchstaller et al., 2011).

Crystal Structure of Indazole Derivatives The crystal structure of 1-(2,4-Dichlorobenzyl)-1H-indazole-3-carboxylic acid has been investigated, highlighting the molecule's triclinic space group and the potential of its crystalline polymorph to stabilize the compound, which is superior to its amorphous form in bioactivity and therapeutic activity (Hu Yong-zhou, 2008).

Applications in Medicinal Chemistry

N-Heterocyclic Carbenes and Mesomeric Betaines of Indazole 1.2-Dimethylindazolium-3-carboxylates, derivatives of indazole alkaloid Nigellicin, are used to produce intermediary N-heterocyclic carbenes of indazole, demonstrating the compound's versatility in chemical transformations (Schmidt et al., 2006).

Antitumor Activity of Indazole Derivatives Indazole derivatives like 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-phenylcyclopropa ne-1-carboxamide exhibit effective inhibition on cancer cell lines, highlighting their potential in antitumor applications. The molecule's crystal structure and properties have been extensively studied, offering insights into its therapeutic potential (Jiu-Fu Lu et al., 2020).

Nucleophilic Carbenes and Mesomeric Betaines of Indazole Indazolium-3-carboxylates, a class of pseudo-cross-conjugated mesomeric betaines, can be converted into various isoconjugated amidates and thiocarboxylates. These transformations demonstrate the compound's chemical versatility and potential applications in developing new molecules (Schmidt et al., 2005).

Future Directions

Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities . They serve as important building blocks for many bioactive natural products and commercially available drugs . Therefore, the future directions in the study of “3-Iodo-1H-indazole-4-carboxylic acid” and similar compounds may involve further exploration of their synthesis, properties, and potential applications in medicine and other fields.

properties

IUPAC Name

3-iodo-2H-indazole-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5IN2O2/c9-7-6-4(8(12)13)2-1-3-5(6)10-11-7/h1-3H,(H,10,11)(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

POTWVYVTMBLLKR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NNC(=C2C(=C1)C(=O)O)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5IN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90646350
Record name 3-Iodo-2H-indazole-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90646350
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

288.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Iodo-1H-indazole-4-carboxylic acid

CAS RN

885520-80-9
Record name 3-Iodo-1H-indazole-4-carboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=885520-80-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Iodo-2H-indazole-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90646350
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
X Yang, P Knochel - Synlett, 2004 - thieme-connect.com
… Typical Procedure: Preparation of the Benzyl 3-Cyclopentanecarbonyl-1 H -indazole-4-carboxylic Acid Ethyl Ester (5): To a solution of 1-benzyl-3-iodo-1H-indazole-4-carboxylic acid …
Number of citations: 27 www.thieme-connect.com

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